Terbium sesquioxide

• InChI: InChI=1S/3O.2Tb
• InChI Key: GWYXTVGANSBRNB-UHFFFAOYSA-N
• Canonical SMILES: O=[Tb]O[Tb]=O
• Molecular Formula: O3Tb2
• Molecular Weight: 365.849 g/mol

Description

Terbium sesquioxide is a useful research compound. Its molecular formula is O3Tb2 and its molecular weight is 365.849 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. X-Ray Diffraction Studies

Terbium sesquioxide has been studied for its stable phases in the terbium-oxygen system, particularly through x-ray diffraction analyses. Such studies help clarify the various stable phases existing in this oxide system (Baenziger, Eick, Schuldt, & Eyring, 1961).

2. Faraday Isolators

Tb₂O₃ ceramics have been used in traditional Faraday isolators, demonstrating significant isolation ratios and thermal lens focal lengths under high-power laser radiation, thus suggesting their potential in optical applications (Snetkov et al., 2021).

3. Luminescent Nanocrystals

Research shows that terbium sesquioxide nanocrystals can exhibit unique luminescence features, indicating their potential in nanotechnology and materials science for various applications (Mahajan & Dickerson, 2007).

4. High-Pressure Structural Properties

Studies have focused on the high-pressure structural and vibrational properties of Tb₂O₃, revealing phase transitions and providing insights into the material's behavior under extreme conditions (Ibáñez et al., 2020).

5. Metal-Organic Chemical Vapor Deposition (MOCVD)

Research on terbium oxide films, including Tb₂O₃, deposited by MOCVD on silicon substrates, has shown changes in their optical properties and chemical structure upon annealing, highlighting their application in thin-film technologies (Belaya et al., 2015).

6. Unusual Structural Stability Under Pressure

Terbium oxide, including Tb₂O₃, exhibits unusual structural stability under high pressure, differentiating it from other rare earth sesquioxides, which is significant for materials science and high-pressure physics applications (Lonappan et al., 2010).

7. Magneto-Active Material Applications

The temperature dependence of the Verdet constant in Tb₂O₃ for use in magneto-active materials like Faraday isolators, especially at cryogenic temperatures, demonstrates its potential in optical technologies (Snetkov & Palashov, 2016).

8. Chemisorption of Oxygen

Studies on the chemisorption of oxygen on terbium sesquioxide have provided insights into its surface chemistry and potential applications in catalysis or surface modification processes (Gallagher & Jenkins, 1969).

9. Luminescent and Magnetic Properties

Research on rare-earth peroxide clusters, including terbium picolinate clusters, has explored their luminescent and magnetic properties, suggesting applications in catalysis and materials science (Gee et al., 2012).